Cyclopenta[cd]pyrene
Cyclopenta[cd]pyrene
Cyclopenta[cd]pyrene is an aromatic hydrocarbon that consists of five fused rings and is formed during the incomplete combustion of organic matter. Cyclopenta[c,d]pyrene is primarily found in gasoline engine exhaust. This substance is used in laboratory research as a mutagen and carcinogen. Cyclopenta[c,d]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Cyclopenta[cd]pyrene is a member of pyrenes.
Cyclopenta[cd]pyrene is a member of pyrenes.
Brand Name:
Vulcanchem
CAS No.:
27208-37-3
VCID:
VC0119913
InChI:
InChI=1S/C18H10/c1-2-11-4-6-13-7-5-12-8-9-15-10-14(3-1)16(11)18(13)17(12)15/h1-10H
SMILES:
C1=CC2=C3C(=C1)C=C4C=CC5=C4C3=C(C=C2)C=C5
Molecular Formula:
C18H10
Molecular Weight:
226.3 g/mol
Cyclopenta[cd]pyrene
CAS No.: 27208-37-3
Reference Standards
VCID: VC0119913
Molecular Formula: C18H10
Molecular Weight: 226.3 g/mol
CAS No. | 27208-37-3 |
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Product Name | Cyclopenta[cd]pyrene |
Molecular Formula | C18H10 |
Molecular Weight | 226.3 g/mol |
IUPAC Name | pentacyclo[12.3.1.04,17.07,16.010,15]octadeca-1(18),2,4(17),5,7(16),8,10(15),11,13-nonaene |
Standard InChI | InChI=1S/C18H10/c1-2-11-4-6-13-7-5-12-8-9-15-10-14(3-1)16(11)18(13)17(12)15/h1-10H |
Standard InChIKey | BZCXQYVNASLLQO-UHFFFAOYSA-N |
SMILES | C1=CC2=C3C(=C1)C=C4C=CC5=C4C3=C(C=C2)C=C5 |
Canonical SMILES | C1=CC2=C3C(=C1)C=C4C=CC5=C4C3=C(C=C2)C=C5 |
Description | Cyclopenta[cd]pyrene is an aromatic hydrocarbon that consists of five fused rings and is formed during the incomplete combustion of organic matter. Cyclopenta[c,d]pyrene is primarily found in gasoline engine exhaust. This substance is used in laboratory research as a mutagen and carcinogen. Cyclopenta[c,d]pyrene is reasonably anticipated to be a human carcinogen. (NCI05) Cyclopenta[cd]pyrene is a member of pyrenes. |
Synonyms | Cyclopentapyrene; Acepyrylene; Cyclopenta[cd]pyrene |
PubChem Compound | 33743 |
Last Modified | Nov 11 2021 |
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